5-{[5-(2-chlorophenyl)-2-furyl]methylene}-1,3-thiazolidine-2,4-dione

• IUPAC Name: (5E)-5-[[5-(2-chlorophenyl)furan-2-yl]methylidene]-1,3-thiazolidine-2,4-dione
• InChI: InChI=1S/C14H8ClNO3S/c15-10-4-2-1-3-9(10)11-6-5-8(19-11)7-12-13(17)16-14(18)20-12/h1-7H,(H,16,17,18)/b12-7+
• InChI Key: UKOAKDJZVZQHAH-KPKJPENVSA-N
• Canonical SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)C=C3C(=O)NC(=O)S3)Cl
• Isomeric SMILES: C1=CC=C(C(=C1)C2=CC=C(O2)/C=C/3\C(=O)NC(=O)S3)Cl
• Molecular Formula: C14H8ClNO3S
• Molecular Weight: 305.7 g/mol

Description

Synthesis Analysis

The synthesis of thiazolidine-dione derivatives involves various methods, including Claisen-Schmidt condensation and reactions with different substituents to obtain targeted functional groups. Studies like those conducted by Uwabagira and Sarojini (2019) and Sowbhagyam, Koteswararao, and Prameela (2023) demonstrate the synthesis of similar compounds using methods that could potentially be applied to our compound of interest (Uwabagira & Sarojini, 2019) (Sowbhagyam et al., 2023).

Molecular Structure Analysis

The molecular structure of thiazolidine-dione derivatives is crucial for their biological activity. Studies involving X-ray diffraction and NMR spectroscopy, as illustrated by Chandrappa et al. (2009) and Al-Sheikh et al. (2009), provide insights into the molecular architecture that could be extrapolated to understand the structural configuration of our specific compound (Chandrappa et al., 2009) (Al-Sheikh et al., 2009).

Chemical Reactions and Properties

The reactivity of thiazolidine-dione derivatives towards various reagents plays a significant role in their chemical properties and potential applications. Studies like those by Youssef (2007) and Prakash et al. (2011) explore the reactions of similar compounds with azide and cyanide ions, shedding light on possible chemical behaviors and modifications of our compound of interest (Youssef, 2007) (Prakash et al., 2011).

Physical Properties Analysis

The physical properties, including solubility, melting point, and crystal structure, are essential for the application and storage of these compounds. For example, the work by Low et al. (2002) on the crystal structure of related compounds can provide insights into the solid-state characteristics of thiazolidine-dione derivatives (Low et al., 2002).

Chemical Properties Analysis

The chemical properties, such as reactivity, stability, and interaction with biological targets, are fundamental to understanding the potential applications of these compounds in medicinal chemistry. Studies by Gupta et al. (2005) and Cantello et al. (1994) on the euglycemic and hypolipidemic activities provide a framework for assessing the chemical properties and biological activities of thiazolidine-dione derivatives (Gupta et al., 2005) (Cantello et al., 1994).